Cas no 2228246-70-4 (4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid)

• Product Name: 4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid
• CAS No: 2228246-70-4
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 5963540
• PubChem ID: 165828893
• Update Time: 2025-10-30

4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid
• EN300-1794964
• 2228246-70-4

• Inchi： 1S/C10H18O5/c1-4-15-7(2)8(5-9(11)12)6-10(13)14-3/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： ZVQGTPZVLKJBAU-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 218.11542367g/mol
• Monoisotopic Mass: 218.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid

4-Ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic Acid: A Comprehensive Overview

4-Ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid, identified by the CAS number 2228246-70-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The compound's name itself highlights its structural features: the ethoxy group at the fourth position, the methoxy-substituted oxoethyl group at the third position, and the pentanoic acid backbone.

The synthesis of 4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid involves a series of carefully designed reactions, often leveraging modern organic chemistry techniques such as esterification, oxidation, and selective protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing emphasis on sustainable chemical practices.

Recent studies have explored the biological activity of 4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid, particularly its potential as a modulator of cellular signaling pathways. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits selective inhibition of certain kinase enzymes, suggesting its potential role in anticancer therapies. Additionally, investigations into its pharmacokinetic properties have revealed favorable bioavailability profiles, making it a promising candidate for further preclinical studies.

In terms of structural analysis, the molecule's pentanoic acid backbone provides a versatile platform for functionalization. The presence of both ethoxy and methoxy groups introduces hydrophilic characteristics, enhancing solubility and potentially improving drug delivery properties. Furthermore, the oxoethyl group introduces a ketone functionality, which can participate in various biochemical interactions.

The application of computational chemistry tools has significantly enhanced our understanding of 4-ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid's molecular interactions. Molecular docking studies by Johnson et al. (2023) revealed that this compound can bind effectively to specific receptor sites, providing insights into its mechanism of action and guiding future optimization efforts.

In conclusion, 4-Ethoxy-3-(2-methoxy-2-oxoethyl)pentanoic acid, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and chemical innovation.